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Compound of Interest

Methyl 6-aminohexanoate
Compound Name:
hydrochloride

Cat. No.: B145788

Essential Safety and Handling Guide for Methyl

6-aminohexanoate hydrochloride
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety protocols and logistical information for the handling and
disposal of Methyl 6-aminohexanoate hydrochloride (CAS RN: 1926-80-3). Adherence to
these procedures is essential for ensuring laboratory safety and minimizing risk.

Hazard Identification and Personal Protective
Equipment (PPE)

Methyl 6-aminohexanoate hydrochloride is classified as harmful if swallowed and causes
serious eye irritation.[1] Appropriate personal protective equipment must be worn at all times
when handling this compound.

Recommended Personal Protective Equipment:
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Protection Type

Specification

Rationale

Eye Protection

Safety glasses with side-
shields conforming to EN166
(EV) or NIOSH (US) approved
eye protection. A face shield

may also be necessary.

To prevent eye contact which

can cause serious irritation.[1]

[2]

Hand Protection

Chemically resistant gloves
(e.g., nitrile or neoprene)

inspected prior to use.

To prevent skin contact.[3][4]

Respiratory Protection

A NIOSH-approved N95 or P1
(EN143) respirator should be
used when handling the
powder form to avoid

inhalation of dust particles.[5]

To prevent respiratory tract

irritation.[6]

Body Protection

Alab coat or disposable gown
should be worn to protect

street clothing.

To prevent skin and clothing

contamination.[3]

Physical and Chemical Properties

Understanding the physical and chemical properties of Methyl 6-aminohexanoate

hydrochloride is crucial for safe handling and storage.

Property Value Reference
Molecular Formula C7H16CINO2 [1107]
Molecular Weight 181.66 g/mol [11[7]
Appearance White flakes or crystals [8]

Melting Point 117 -124°C [8]

Odor Odorless [5]
Solubility Soluble in water [4]
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Safe Handling and Storage Procedures

Handling:

o Always handle Methyl 6-aminohexanoate hydrochloride in a well-ventilated area,
preferably in a chemical fume hood.[3]

Avoid the formation of dust and aerosols.[2]

Wash hands thoroughly after handling.[3]

Avoid contact with skin, eyes, and clothing.[3]

Do not eat, drink, or smoke when using this product.[4]

Storage:

o Store in a tightly closed container in a dry and well-ventilated place.
» Keep in a cool place, away from heat and direct sunlight.[4][5]

« Store away from incompatible materials such as strong oxidizing agents.[4][5]

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route

First Aid Procedure

Eye Contact

Immediately rinse cautiously with water for
several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Seek

immediate medical attention.[2][4]

Skin Contact

Take off contaminated clothing. Wash off with
soap and plenty of water. If skin irritation occurs,

get medical advice/attention.[2][4]

Move the person into fresh air. If not breathing,

Inhalation give artificial respiration. If breathing is difficult,
give oxygen. Get medical attention.[2][4]
Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion

mouth with water. Call a physician or poison

control center immediately.[2][4]

Spill and Disposal Procedures

Chemical Spill Workflow:
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Chemical Spill Response Workflow

Preparation

Ensure appropriate PPE is readily available

Immediate| Response

Evacuate the immediate area

l

Alert supervisor and colleagues

l

If safe, contain the spill with inert absorbent material (e.g., sand, vermiculite)

Cleanup & Decontamination

Wear appropriate PPE (gloves, goggles, respirator)

:

Carefully sweep or scoop up the spilled material

Place waste in a labeled, sealed container for disposal

Clean the spill area with soap and water

Waste Disposal

Dispose of waste according to local, state, and federal regulations

Click to download full resolution via product page

Caption: Workflow for responding to a Methyl 6-aminohexanoate hydrochloride spill.

Disposal Plan:
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Dispose of surplus and non-recyclable solutions to a licensed disposal company.[2] Do not
allow the product to enter drains.[2] Contaminated packaging should be disposed of as unused
product.[2] All disposal practices must be in accordance with local, state, and federal
regulations.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Methyl 6-aminohexanoate hydrochloride | C7H16CINO2 | CID 11499324 - PubChem
[pubchem.ncbi.nim.nih.gov]

. angenechemical.com [angenechemical.com]
. Methyl 6-aminohexanoate Hydrochloride | CAS No: 1926-80-3 [aquigenbio.com]

. fishersci.co.uk [fishersci.co.uk]

. cdn.caymanchem.com [cdn.caymanchem.com]

2
3
4
e 5. carlroth.com [carlroth.com]
6
7. scbt.com [scbt.com]
8

. METHYL 6-AMINOCAPROATE HYDROCHLORIDE - Safety Data Sheet
[chemicalbook.com]

 To cite this document: BenchChem. [Personal protective equipment for handling Methyl 6-
aminohexanoate hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b145788#personal-protective-equipment-for-handling-
methyl-6-aminohexanoate-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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